N-(3-hydroxy-1,2,4-thiadiazol-5-yl)benzenecarboxamide
Overview
Description
“N-(3-hydroxy-1,2,4-thiadiazol-5-yl)benzenecarboxamide” is a chemical compound with the molecular formula C9H7N3O2S . It is a part of the 1,3,4-thiadiazole class of compounds, which are known for their broad types of biological activity . This compound has shown good antiproliferative activity against various types of cancers .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a benzene ring attached to a 1,3,4-thiadiazole ring via a carboxamide group . The thiadiazole ring contains a hydroxy group at the 3-position .Physical And Chemical Properties Analysis
“this compound” is a solid compound with a molecular weight of 221.24 . Its InChI Code is 1S/C9H7N3O2S/c13-7(6-4-2-1-3-5-6)10-9-11-8(14)12-15-9/h1-5H, (H2,10,11,12,13,14) .Scientific Research Applications
Antimicrobial Activity
1,3,4-Thiadiazole derivatives have garnered attention for their antimicrobial properties. In a study by Kamel et al., newly synthesized 1,3,4-thiadiazole compounds were tested against E. coli , B. mycoides , and C. albicans . Notably, four compounds demonstrated superior antimicrobial activity . These findings highlight the potential of N-(3-hydroxy-1,2,4-thiadiazol-5-yl)benzenecarboxamide as an antimicrobial agent.
Anti-Inflammatory Effects
The 1,3,4-thiadiazole scaffold has been associated with anti-inflammatory properties. Although specific data on this compound are limited, its structural similarity to other 1,3,4-thiadiazoles suggests potential anti-inflammatory effects .
Cytotoxic Activity
Structure-activity relationship studies have emphasized the importance of substituents on the C-5 phenyl ring of 1,3,4-thiadiazoles for cytotoxic activity. While data on this specific compound are scarce, related derivatives have shown promise as cytotoxic agents .
Anticancer Investigations
Although direct evidence is lacking, the 1,3,4-thiadiazole moiety has been associated with anticancer properties. Researchers have explored related compounds as potential tyrosine kinase inhibitors . Investigating this compound in this context could yield valuable insights.
Other Medicinal Applications
1,3,4-Thiadiazoles have been investigated for various medicinal purposes, including antidiabetic, antihypertensive, and antiarthritic activities . While specific data on our compound are limited, it’s worth exploring these potential applications.
Safety and Hazards
The safety information for “N-(3-hydroxy-1,2,4-thiadiazol-5-yl)benzenecarboxamide” indicates that it may be harmful if swallowed, in contact with skin, or if inhaled . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and more .
Future Directions
The future directions for “N-(3-hydroxy-1,2,4-thiadiazol-5-yl)benzenecarboxamide” and similar compounds could involve further exploration of their biological activities and potential applications in medicine . Their broad spectrum of pharmacological activities makes them pharmacologically significant scaffolds .
properties
IUPAC Name |
N-(3-oxo-1,2,4-thiadiazol-5-yl)benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H7N3O2S/c13-7(6-4-2-1-3-5-6)10-9-11-8(14)12-15-9/h1-5H,(H2,10,11,12,13,14) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KDLAEQAKUHJGTN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NC2=NC(=O)NS2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H7N3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30404193 |
Source
|
| Record name | 3M-519S | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30404193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.24 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
69775-48-0 |
Source
|
| Record name | 3M-519S | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30404193 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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